N,N-diphenyl-2-(1H-1,2,4-triazol-5-ylthio)acetamide

• IUPAC Name: N,N-diphenyl-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide
• InChI: InChI=1S/C16H14N4OS/c21-15(11-22-16-17-12-18-19-16)20(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,12H,11H2,(H,17,18,19)
• InChI Key: VCXOYYFRYWZCMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)CSC3=NC=NN3
• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol

Description

“N,N-diphenyl-2-(1H-1,2,4-triazol-5-ylthio)acetamide” is a chemical compound that contains a 1,2,4-triazole ring. Compounds containing a 1,2,4-triazole ring are known to exhibit a wide range of biological activities.

Scientific Research Applications

Role in Immune Signaling

The compound “CBKinase1_006797” has been found to play a significant role in immune signaling. . .

Involvement in Cell Cycle Regulation

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Contribution to Transcription and Translation

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Structure of the Cytoskeleton

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Role in Cell-Cell Adhesion

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Involvement in Receptor-Coupled Signal Transduction

. This process is crucial for cells to respond to their environment. .

Mechanism of Action

Target of Action

CBKinase1_006797, also known as CBKinase1_019197, N,N-diphenyl-2-(1H-1,2,4-triazol-5-ylthio)acetamide, or Oprea1_178608, is a compound that primarily targets the Casein Kinase 1 (CK1) family . The CK1 family is known to phosphorylate key regulatory molecules involved in various cellular processes such as the cell cycle, transcription, translation, cytoskeleton structure, cell-cell adhesion, and receptor-coupled signal transduction .

Mode of Action

The compound interacts with its targets, the CK1 isoforms, by binding to their active sites. This interaction can lead to the inhibition of the kinase activity of CK1, thereby affecting the phosphorylation of its substrate proteins . The exact mode of interaction and the resulting changes are still under investigation.

Biochemical Pathways

The inhibition of CK1 by CBKinase1_006797 can affect several biochemical pathways. CK1 is involved in the regulation of various signaling pathways known to be critically involved in tumor progression . Therefore, the inhibition of CK1 can potentially disrupt these pathways, leading to the suppression of tumor growth and proliferation .

Result of Action

The molecular and cellular effects of CBKinase1_006797’s action would largely depend on its interaction with CK1. By inhibiting CK1, the compound could potentially disrupt the normal functioning of cells, particularly those involved in tumor growth and progression . This could result in the suppression of tumor growth and potentially lead to tumor regression.